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Compound of Interest

Compound Name: 3-Bromocyclohexanone

Cat. No.: B1628328

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromocyclohexanone is a halogenated cyclic ketone of significant interest in organic
synthesis. Its bifunctional nature, possessing both a reactive carbonyl group and a bromine
substituent, makes it a versatile intermediate for the synthesis of a wide array of more complex
molecules, including pharmaceutical compounds and other specialty chemicals. A thorough
understanding of its physical properties is paramount for its effective use in research and
development, particularly in process scale-up and reaction optimization. This guide provides a
detailed overview of the boiling point and density of 3-Bromocyclohexanone, including
methodologies for their determination and a representative synthesis protocol.

Core Physical Properties

The physical characteristics of 3-Bromocyclohexanone are influenced by its molecular
weight, the presence of the polar carbonyl group, and the heavy bromine atom. These factors
contribute to its relatively high boiling point and density compared to its non-halogenated
parent compound, cyclohexanone.

Data Summary

The following table summarizes the available quantitative data for the key physical properties
of 3-Bromocyclohexanone. For comparative purposes, data for its 2- and 4-bromo isomers
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are also included where available.

3- 2- 4-
Physical Property Bromocyclohexano Bromocyclohexano Bromocyclohexano
ne ne ne
~224 °C at
. , 96-99 °C at 18 70-72 °C at 0.53 _
Boiling Point atmospheric
mmHg[1] hPa[1]
pressure[1]

) 1.509 £ 0.06 g/cm3
Density ) 1.4887 g/cm3[1] 1.5 g/cm3[1]
(Predicted)

Molecular Weight 177.04 g/mol [1][2] 177.04 g/mol 177.04 g/mol

It is important to note that the density for 3-Bromocyclohexanone is a predicted value, and
the boiling point has been determined under reduced pressure. The boiling point at
atmospheric pressure is expected to be significantly higher and can be estimated using
nomographs or calculated, though experimental determination is preferred for accuracy. The
literature suggests that the physical properties of 3-bromocyclohexanone would be
intermediate between its isomers.[1]

Experimental Protocols

Precise determination of physical properties is crucial for the accurate reporting and
reproduction of scientific data. The following sections detail the standard experimental
methodologies for determining the boiling point and density of a liquid organic compound such
as 3-Bromocyclohexanone.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For compounds that may decompose at high temperatures,
the boiling point is often determined under reduced pressure.

Methodology: Siwoloboff Method (Small Scale)

This method is suitable for determining the boiling point of small quantities of a liquid.
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Sample Preparation: A small amount (approximately 0.5 mL) of 3-Bromocyclohexanone is
placed in a fusion tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is placed open-end-down into
the liquid in the fusion tube.

Apparatus Setup: The fusion tube is attached to a thermometer, and the assembly is placed
in a heating bath (e.g., a Thiele tube filled with mineral oil) to ensure uniform heating.

Heating and Observation: The heating bath is gradually heated. As the temperature rises, air
trapped in the capillary tube will be expelled, seen as a slow stream of bubbles.

Boiling Point Identification: Upon further heating, the liquid will begin to boil, and a rapid and
continuous stream of bubbles will emerge from the capillary tube. At this point, the heating is
discontinued.

Cooling and Measurement: The apparatus is allowed to cool. The boiling point is the
temperature at which the stream of bubbles ceases and the liquid just begins to enter the
capillary tube. This indicates that the vapor pressure of the liquid is equal to the external
pressure.

Pressure Correction: If the determination is not performed at standard atmospheric pressure
(760 mmHg), the observed boiling point can be corrected using a pressure-temperature
nomograph or the Clausius-Clapeyron equation.

Determination of Density

The density of a substance is its mass per unit volume. For a liquid, this is typically measured
using a pycnometer or a digital density meter.

Methodology: Pycnometer Method

e Pycnometer Preparation: A pycnometer (a small glass flask with a precisely known volume)
is thoroughly cleaned, dried, and its mass is accurately determined using an analytical
balance.
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Filling the Pycnometer: The pycnometer is carefully filled with 3-Bromocyclohexanone,
ensuring that no air bubbles are trapped. The stopper is inserted, and any excess liquid is
wiped from the exterior.

Mass Determination of Filled Pycnometer: The mass of the pycnometer filled with the liquid
is accurately measured.

Temperature Control: The temperature of the liquid at the time of measurement is recorded,
as density is temperature-dependent.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty
pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing
the mass of the liquid by the known volume of the pycnometer.

Density = (Mass of filled pycnometer - Mass of empty pycnometer) / Volume of pycnometer

Synthesis of 3-Bromocyclohexanone

3-Bromocyclohexanone is typically synthesized via the bromination of cyclohexanone. The
following is a representative protocol for this transformation.

Representative Synthesis Workflow

,,,,,,,,

R Bromination
i sovent At Acid Catalyst Stowly Add Bromine Soluion St at Room Temp

Click to download full resolution via product page

A representative workflow for the synthesis of 3-Bromocyclohexanone.

Disclaimer: This protocol is a representative example and should be adapted and optimized
based on specific laboratory conditions and safety guidelines. Appropriate personal protective
equipment (PPE) should be worn at all times.
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In conclusion, a comprehensive understanding of the physical properties of 3-
Bromocyclohexanone, supported by robust experimental methodologies and a clear
synthesis pathway, is essential for its successful application in the fields of chemical research
and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

